Cas no 1334487-58-9 (1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1334487-58-9
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD20232709
• CID: 5178596
• PubChem ID: 67479620
• Update Time: 2025-06-09

1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-piperidin-4-yltriazole-4-carboxylic acid
• 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylicacid
• SB42189
• 1-Piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-piperidinyl)-

• MDL： MFCD20232709
• Inchi： 1S/C8H12N4O2/c13-8(14)7-5-12(11-10-7)6-1-3-9-4-2-6/h5-6,9H,1-4H2,(H,13,14)
• InChI Key： IQDCGUJYWBWOGH-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCNCC2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: -2.7
• Topological Polar Surface Area: 80

Additional information on 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1334487-58-9)

1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, with the CAS number 1334487-58-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,2,3-triazole moiety, both of which contribute to its potential biological activities and pharmacological properties.

The 1,2,3-triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is known for its stability, synthetic accessibility, and ability to form strong hydrogen bonds, making it an attractive scaffold in drug design. The piperidine ring, on the other hand, is a common motif in many bioactive molecules due to its flexibility and ability to adopt various conformations that can interact with biological targets.

Recent research has highlighted the potential of 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in a wide range of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral protein synthesis and assembly processes.

The pharmacokinetic properties of 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid have also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability in biological systems and its ability to cross the blood-brain barrier have also been noted as advantageous features.

In terms of safety and toxicity, preliminary studies suggest that 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid has a low toxicity profile. Animal models have shown no significant adverse effects at therapeutic doses, although further long-term studies are needed to fully assess its safety profile.

The synthetic route for 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that includes the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and can be performed under mild conditions, making it an attractive method for large-scale synthesis. The subsequent attachment of the piperidine ring can be achieved through various coupling reactions.

One of the key challenges in the development of 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid is optimizing its solubility and bioavailability. Researchers have explored various strategies to enhance these properties, including the use of prodrugs and co-solvents. These efforts have led to significant improvements in the compound's pharmacological performance.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure–activity relationships (SAR) of 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid. Molecular modeling studies have provided insights into how specific structural modifications can influence the compound's binding affinity to target proteins. This information is invaluable for rational drug design and optimization.

In conclusion, 1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1334487-58-9) represents a promising lead compound with potential applications in anti-inflammatory and antiviral therapies. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore new avenues for enhancing its therapeutic potential and addressing unmet medical needs.